2,4,6-Triiodo-3-(N-hydroxyethylcarbamoyl)-5-aminobenzoic Acid
2,4,6-Triiodo-3-(N-hydroxyethylcarbamoyl)-5-aminobenzoic Acid
Brand Name:
Vulcanchem
CAS No.:
22871-58-5
VCID:
VC0117002
InChI:
InChI=1S/C10H9I3N2O4/c11-5-3(9(17)15-1-2-16)6(12)8(14)7(13)4(5)10(18)19/h16H,1-2,14H2,(H,15,17)(H,18,19)
SMILES:
C(CO)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I
Molecular Formula:
C10H9I3N2O4
Molecular Weight:
601.9 g/mol
2,4,6-Triiodo-3-(N-hydroxyethylcarbamoyl)-5-aminobenzoic Acid
CAS No.: 22871-58-5
Reference Standards
VCID: VC0117002
Molecular Formula: C10H9I3N2O4
Molecular Weight: 601.9 g/mol
CAS No. | 22871-58-5 |
---|---|
Product Name | 2,4,6-Triiodo-3-(N-hydroxyethylcarbamoyl)-5-aminobenzoic Acid |
Molecular Formula | C10H9I3N2O4 |
Molecular Weight | 601.9 g/mol |
IUPAC Name | 3-amino-5-(2-hydroxyethylcarbamoyl)-2,4,6-triiodobenzoic acid |
Standard InChI | InChI=1S/C10H9I3N2O4/c11-5-3(9(17)15-1-2-16)6(12)8(14)7(13)4(5)10(18)19/h16H,1-2,14H2,(H,15,17)(H,18,19) |
Standard InChIKey | WGLWRCXOMJLZME-UHFFFAOYSA-N |
SMILES | C(CO)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I |
Canonical SMILES | C(CO)NC(=O)C1=C(C(=C(C(=C1I)N)I)C(=O)O)I |
Synonyms | 5-Amino-2,4,6-triiodo-(N-β-hydroxyethyl)isophthalic Acid Monoamide; 3-Amino-5-[[(2-hydroxyethyl)amino]carbonyl]-2,4,6-triiodobenzoic Acid |
PubChem Compound | 19777538 |
Last Modified | Nov 11 2021 |
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